
Advanced Chemical Identification & Synthesis:
5-Chloro-2-Methoxybenzoylguanidine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
N-(5-chloro-2-

methoxybenzoyl)guanidine

Cat. No.: B374286

Get Quote

CAS Registry Number: 68216-05-7[1][2]
Executive Summary & Identification Strategy
5-chloro-2-methoxybenzoylguanidine is a specialized benzoylguanidine derivative often utilized

in cardiovascular research as a potent inhibitor of the Sodium-Hydrogen Exchanger isoform 1

(NHE-1). Its structural motif mimics the guanidinium group of amiloride but offers enhanced

specificity and potency.

Finding the correct CAS number for this compound can be challenging due to non-

standardized nomenclature in various chemical databases. This guide resolves the ambiguity

by anchoring the identity through structural validation.
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Parameter Data Verification Note

Primary CAS 68216-05-7
Confirmed for the N-

benzoylguanidine form.[1]

IUPAC Name
N-(5-chloro-2-

methoxybenzoyl)guanidine

Alternate: N-carbamimidoyl-5-

chloro-2-methoxybenzamide

Molecular Formula

Molecular Weight 227.65 g/mol

SMILES
COC1=C(C=C(C=C1)Cl)C(=O)

NC(=N)N

Use for substructure

searching.

InChI Key
FZOOOJPISNODNI-

UHFFFAOYSA-N

Unique hash for database

verification.

The "Search" Methodology: How We Validated This CAS
When standard text searches fail, researchers must employ a Structural Synonym Strategy.

Deconstruction: The name implies a benzoyl group (from benzoic acid) attached to a

guanidine.

Precursor Tracing: We identified the parent acid, 5-chloro-2-methoxybenzoic acid (CAS

3438-16-2).

Forward Logic: Searching for the reaction product of CAS 3438-16-2 + Guanidine yields the

target CAS 68216-05-7.

Synonym Mapping: Databases often list this under "Carbamimidoyl" derivatives rather than

"Benzoylguanidine."

Synthesis Protocol
The synthesis of 5-chloro-2-methoxybenzoylguanidine is a classic nucleophilic acyl

substitution. The carboxylic acid is first activated to an acid chloride, which then acylates the

guanidine free base.
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Reaction Scheme
The following diagram illustrates the transformation from the commercially available acid to the

final guanidine inhibitor.
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Figure 1: Synthetic pathway converting the benzoic acid precursor to the benzoylguanidine

target.

Step-by-Step Methodology
Safety Note: This protocol involves thionyl chloride (

), which releases toxic

and

gas. Perform all steps in a functioning fume hood.

Phase 1: Activation (Acid Chloride Formation)
Charge: In a dry round-bottom flask, dissolve 10.0 mmol of 5-chloro-2-methoxybenzoic acid

(CAS 3438-16-2) in 20 mL of anhydrous toluene or DCM.

Activate: Add 15.0 mmol of thionyl chloride (

) dropwise. Add a catalytic amount (1-2 drops) of DMF to accelerate the reaction.

Reflux: Heat to reflux (80°C for toluene) for 2-3 hours until gas evolution ceases.

Isolate: Evaporate the solvent and excess thionyl chloride under reduced pressure to yield

the crude 5-chloro-2-methoxybenzoyl chloride (CAS 29568-33-0) as an oil or low-melting
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solid. Do not purify; use immediately.

Phase 2: Guanylation (Acylation of Guanidine)
Prepare Base: In a separate flask, prepare a solution of free guanidine. This is best achieved

by treating guanidine hydrochloride with an equivalent of sodium methoxide (NaOMe) or

potassium tert-butoxide (KOtBu) in anhydrous THF or isopropanol, then filtering off the salt

(NaCl/KCl).

Coupling: Dissolve the crude acid chloride (from Phase 1) in anhydrous THF (10 mL). Add

this solution dropwise to the guanidine free base solution (excess, ~3-4 equivalents) at 0°C.

Reaction: Allow the mixture to warm to room temperature and stir for 4-12 hours. Monitor via

TLC (System: EtOAc/MeOH 9:1) or LC-MS.

Workup: Quench with water. The product often precipitates directly. If not, extract with

EtOAc, wash with water and brine.

Purification: Recrystallize from ethanol/water or purify via flash chromatography. The product

is a white to off-white solid.

Mechanism of Action & Applications
This molecule belongs to a class of drugs known as NHE-1 Inhibitors.

The NHE-1 Pathway
During ischemic events (e.g., heart attack), intracellular protons (

) accumulate, causing acidosis. The NHE-1 exchanger attempts to remove these protons by
exchanging them for extracellular sodium (

). This leads to intracellular

overload, which reverses the Sodium-Calcium Exchanger (NCX), causing a massive influx of
Calcium (

). This calcium overload triggers cell death (necrosis/apoptosis).

5-chloro-2-methoxybenzoylguanidine blocks the NHE-1 pore, preventing the initial
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influx and preserving cell viability.
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Figure 2: Mechanism of action for NHE-1 inhibition in preventing ischemia-reperfusion injury.

Research Applications
Cardioprotection: Used as a reference standard in evaluating new anti-ischemic agents.

pH Regulation: Tool compound for studying intracellular pH regulation in tumor

microenvironments (cancer research).
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SAR Studies: Serves as a "fragment" lead. Researchers modify the 5-chloro or 2-methoxy

positions to optimize bioavailability (e.g., creating Eniporide or Cariporide analogs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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